N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide

• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol
• IUPAC Name: N-[4-chloro-3-(3-phenylpropanoylamino)phenyl]butanamide
• InChI: InChI=1S/C19H21ClN2O2/c1-2-6-18(23)21-15-10-11-16(20)17(13-15)22-19(24)12-9-14-7-4-3-5-8-14/h3-5,7-8,10-11,13H,2,6,9,12H2,1H3,(H,21,23)(H,22,24)
• InChI Key: MUKSPBFZTCUZQO-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC(=C(C=C1)Cl)NC(=O)CCC2=CC=CC=C2

Description

N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide, also known as Bupivacaine, is a local anesthetic drug that is commonly used in medical procedures. Bupivacaine is a member of the amide class of local anesthetics and is used for its long-lasting numbing effects.

Mechanism of Action

N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide works by blocking the transmission of pain signals from the nerves to the brain. It does this by binding to sodium channels on the nerve cells, preventing the influx of sodium ions that are necessary for the nerve to transmit a pain signal. This results in a temporary loss of sensation in the area where the drug is administered.
Biochemical and Physiological Effects:
N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide has several biochemical and physiological effects on the body. It can cause a decrease in heart rate and blood pressure, as well as respiratory depression. These effects are dose-dependent and can be dangerous if the drug is administered in high doses. N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide can also cause local tissue damage if it is injected into the wrong area or if the injection site is not properly monitored.

Advantages and Limitations for Lab Experiments

N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide has several advantages for use in lab experiments. It is a well-established local anesthetic drug that has been extensively studied for its effects on the body. It is also readily available and relatively inexpensive. However, N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide has several limitations for use in lab experiments. It can be difficult to control the dosage of the drug, and its effects can be unpredictable. Additionally, N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide can cause tissue damage if it is injected into the wrong area or if the injection site is not properly monitored.

Future Directions

There are several future directions for the study of N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide. One area of research is the development of new formulations of the drug that are more effective and have fewer side effects. Another area of research is the study of the long-term effects of N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide on the body, particularly in patients who receive the drug for chronic pain conditions. Additionally, the use of N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide in combination with other drugs for pain management is an area of active research. Overall, the study of N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide has the potential to lead to new treatments for pain management and improved patient outcomes.

Synthesis Methods

N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide is synthesized through a multistep process that involves the reaction between 4-chloro-3-nitrobenzoic acid and 3-phenylpropanoyl chloride to form 4-chloro-3-[(3-phenylpropanoyl)amino]benzoic acid. This intermediate is then reacted with butylamine to form N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide. The synthesis of N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide is a complex process that requires careful attention to detail and precise measurements.

Scientific Research Applications

N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide has been extensively studied for its use as a local anesthetic in medical procedures. It has been used in a variety of procedures, including dental work, surgery, and childbirth. N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide is known for its long-lasting numbing effects, which make it an ideal choice for procedures that require prolonged pain relief. N-{4-chloro-3-[(3-phenylpropanoyl)amino]phenyl}butanamide has also been studied for its use in treating chronic pain conditions, such as neuropathic pain.